Cas no 73913-48-1 (Deoxy Ketoprofen)

• Product Name: Deoxy Ketoprofen
• CAS No: 73913-48-1
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 541823
• PubChem ID: 10951683
• Update Time: 2025-04-19

Deoxy Ketoprofen Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-methyl-3-(phenylmethyl)-
• 2-(3-Benzylphenyl)propanoic acid
• Deoxyketoprofen
• RYYYTOGKTKBJDJ-UHFFFAOYSA-N
• alpha-(3-benzylphenyl)propionic acid
• FT-0665836
• DTXSID00449455
• 2-(3-benzylphenyl) propionic acid
• AKOS023925468
• 73913-48-1
• SCHEMBL2319534
• CHEMBL192468
• Deoxy Ketoprofen

• Inchi： 1S/C16H16O2/c1-12(16(17)18)15-9-5-8-14(11-15)10-13-6-3-2-4-7-13/h2-9,11-12H,10H2,1H3,(H,17,18)
• InChI Key： RYYYTOGKTKBJDJ-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=CC=C(C=1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 240.11500
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 386.5±11.0 °C at 760 mmHg
• Flash Point: 283.4±14.4 °C
• PSA: 37.30000
• LogP: 3.46550
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Deoxy Ketoprofen Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)